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Compound of Interest

Compound Name: 3,5-Dibromo-2-hydroxypyrazine

Cat. No.: B041542 Get Quote

Technical Guide: 3,5-Dibromo-2-hydroxypyrazine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 3,5-Dibromo-2-hydroxypyrazine (CAS No: 21943-15-7). It is a halogenated

heterocyclic organic compound that serves as a versatile building block in organic synthesis,

particularly in the development of pharmaceutical and agrochemical compounds. This

document details its physicochemical characteristics, provides an experimental protocol for its

synthesis, and explores its potential applications in chemical research.

Physical and Chemical Properties
3,5-Dibromo-2-hydroxypyrazine, also known as 3,5-dibromo-2(1H)-pyrazinone, is an off-

white to light yellow crystalline solid at room temperature.[1] It is sparingly soluble in water and

possesses moderate thermal stability and low volatility, which makes it suitable for a variety of

synthetic chemical transformations.[1]

The key physical and chemical properties are summarized in the table below for easy

reference.
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Property Value Source(s)

Molecular Formula C₄H₂Br₂N₂O [2]

Molecular Weight 253.88 g/mol [2]

Appearance Light yellow to yellow solid [2]

Melting Point 174-178°C [2]

Density (Predicted) 2.53 ± 0.1 g/cm³ [2]

pKa (Predicted) 8.35 ± 0.60 [2]

CAS Number 21943-15-7 [2][3]

InChI
InChI=1S/C4H2Br2N2O/c5-2-

1-7-4(9)3(6)8-2/h1H,(H,7,9)
[4]

SMILES C1(=O)NC=C(Br)N=C1Br [2]

Storage
Keep in a dark place, sealed in

dry, at room temperature.
[2]

Spectral Data
¹H NMR (400 MHz, CDCl₃): δ 7.44 (s, 1H).[2]

Experimental Protocols
Synthesis of 3,5-Dibromo-2-hydroxypyrazine
A common method for the synthesis of 3,5-Dibromo-2-hydroxypyrazine involves the

diazotization of 3,5-dibromopyrazin-2-amine followed by hydrolysis.

Materials:

3,5-dibromopyrazin-2-amine (30 g, 0.12 mol)

Acetic acid (300 mL)

Sulfuric acid (50 mL)
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Sodium nitrite (16.6 g, 0.24 mol)

Water

Ethyl acetate

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Procedure:

To a stirred solution of 3,5-dibromopyrazin-2-amine (30 g, 0.12 mol) in acetic acid (300 mL),

add sulfuric acid (50 mL) dropwise at a temperature of 15-25 °C.[2]

Cool the resulting solution to 10-15°C.[2]

Prepare a solution of sodium nitrite (16.6 g, 0.24 mol) in water (100 mL).[2]

Add the sodium nitrite solution dropwise to the reaction mixture over a period of 1.5 hours,

maintaining the temperature between 10-15°C.[2]

After the addition is complete, continue to stir the reaction mixture at 10-15 °C for 1 hour.[2]

Pour the reaction mixture into water (3 L) and extract with ethyl acetate (3 x 1 L).[2]

Combine the organic layers and wash sequentially with saturated sodium bicarbonate

solution (3 x 1 L) and brine (1 L).[2]

Dry the organic layer with anhydrous sodium sulfate and concentrate under reduced

pressure.[2]

The resulting product is 3,5-dibromo-2-hydroxypyrazine as a yellow solid (yield: 24 g,

79.4%).[2]

Chemical Reactivity and Applications
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3,5-Dibromo-2-hydroxypyrazine is primarily utilized as an intermediate in the synthesis of

more complex molecules. Its pyrazine core is a structural motif found in various biologically

active compounds. Pyrazin-2(1H)-one derivatives have been reported to exhibit a range of

biological activities, including antibacterial, antifungal, and anticancer properties.[5]

The bromine atoms on the pyrazine ring are good leaving groups, making the compound

susceptible to nucleophilic substitution reactions.[2] This reactivity allows for the introduction of

various functional groups, making it a valuable precursor in drug discovery and development. It

has been noted for its use in SRN1 (radical-nucleophilic aromatic substitution) mechanisms in

heteroaromatic nucleophilic substitution.[2]

While direct modulation of specific signaling pathways by 3,5-Dibromo-2-hydroxypyrazine is

not extensively documented, its role as a versatile building block allows for the synthesis of

novel compounds that can be screened for a wide array of biological activities.[1]

Visualizations
The following diagrams illustrate the synthesis workflow and the role of 3,5-Dibromo-2-
hydroxypyrazine as a synthetic intermediate.
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Caption: Synthesis workflow for 3,5-Dibromo-2-hydroxypyrazine.
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Caption: Role as a versatile synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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